3-chloro-N'-(2,4-dichlorobenzylidene)benzohydrazide

• IUPAC Name: 3-chloro-N-[(E)-(2,4-dichlorophenyl)methylideneamino]benzamide
• InChI: InChI=1S/C14H9Cl3N2O/c15-11-3-1-2-9(6-11)14(20)19-18-8-10-4-5-12(16)7-13(10)17/h1-8H,(H,19,20)/b18-8+
• InChI Key: PFNKOWHXNSDWQW-QGMBQPNBSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NN=CC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)C(=O)N/N=C/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H9Cl3N2O
• Molecular Weight: 327.6 g/mol

Description

3-chloro-N’-(2,4-dichlorobenzylidene)benzohydrazide is a chemical compound with the molecular formula C14H9Cl3N2O. It is known for its unique structural configuration, where the compound adopts an E configuration about the methylidene unit, and the two aromatic rings form a dihedral angle of 6.6 degrees

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N’-(2,4-dichlorobenzylidene)benzohydrazide typically involves the reaction of 3-chlorobenzohydrazide with 2,4-dichlorobenzaldehyde. The reaction is carried out in an appropriate solvent, such as ethanol, under reflux conditions. The product is then purified through recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

3-chloro-N’-(2,4-dichlorobenzylidene)benzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where one or more of its substituents are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

3-chloro-N’-(2,4-dichlorobenzylidene)benzohydrazide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-chloro-N’-(2,4-dichlorobenzylidene)benzohydrazide involves its interaction with specific molecular targets. The compound can form hydrogen bonds and π-π stacking interactions, which contribute to its stability and reactivity. These interactions enable the compound to exert its effects on various biological pathways, potentially leading to its observed biological activities .

Comparison with Similar Compounds

Similar Compounds

N’-(2,4-dichlorobenzylidene)-4-methylbenzohydrazide: This compound is similar in structure but has a methyl group instead of a chlorine atom.

2-chloro-5-nitro-N’-(4-methylbenzylidene)benzohydrazide: Another similar compound with a nitro group and a methyl group.

Uniqueness

3-chloro-N’-(2,4-dichlorobenzylidene)benzohydrazide is unique due to its specific substitution pattern and the resulting electronic and steric effects. These unique features contribute to its distinct chemical and biological properties, making it a valuable compound for various research applications.